![molecular formula C10H17ClF2N2O B3008436 2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone CAS No. 2411318-82-4](/img/structure/B3008436.png)
2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone
Overview
Description
2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone is a chemical compound commonly used in scientific research. It is a synthetic compound that has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as protein kinase C and phospholipase C. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells and induce apoptosis in these cells. It has also been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone in lab experiments is its ability to inhibit the activity of certain enzymes and induce apoptosis in cancer cells. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments using this compound.
Future Directions
There are several future directions for research involving 2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone. One direction is to investigate its potential as an anticancer drug. Another direction is to investigate its role in signal transduction pathways and its potential as a target for drug development. Additionally, further research is needed to fully understand its mechanism of action and its potential for use in other areas of research.
Synthesis Methods
The synthesis of 2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone involves the reaction between 2-chloroethyl ethyl ketone and 4-(2,2-difluoroethyl)-3-ethylpiperazine. The reaction is carried out in the presence of a base, typically potassium carbonate, and an organic solvent, such as dimethylformamide or dimethyl sulfoxide.
Scientific Research Applications
2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone has been used in various scientific research applications. It has been found to have antitumor activity and has been used in studies to investigate the mechanism of action of certain anticancer drugs. It has also been used in studies to investigate the role of certain proteins in signal transduction pathways.
properties
IUPAC Name |
2-chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17ClF2N2O/c1-2-8-6-15(10(16)5-11)4-3-14(8)7-9(12)13/h8-9H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBSEQKKALUQIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCN1CC(F)F)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClF2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-[4-(2,2-difluoroethyl)-3-ethylpiperazin-1-yl]ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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